N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C14H16N4O3S and its molecular weight is 320.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Characterization and Biological Activity
Nicotinamides, such as N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, are compounds with a broad range of applications. They serve as antimicrobial agents, inhibitors of biological processes, and are essential cofactors in metabolic processes. The combination of nicotinamide and 1,3,4-thiadiazole functionalities is notable for antioxidant, antimicrobial, or anti-inflammatory activities. Structural characterization using X-ray crystallography, NMR, UV-Visible, and IR spectroscopies is crucial in understanding the biological activity of these compounds (Burnett, Johnston, & Green, 2015).
Utilization by Biological Systems
Research on various nicotinamide derivatives, including N-(5-methyl-1,3,4-thiadiazole-2-yl) derivatives, indicates their active role against pellagra and their formation in mammalian bodies after administration of related compounds. These compounds are metabolically active and may influence various biological pathways (Ellinger, Fraenkel, & Abdel Kader, 1947).
Antileukemic Activity
Specific nicotinamide analogs, including those with a 1,3,4-thiadiazole structure, have been tested for their activity against leukemia. These compounds have shown varying degrees of antileukemic activity, indicating their potential in cancer research and therapy (Oettgen, Reppert, Coley, & Burchenal, 1960).
Small Molecule Inhibitors Development
Nicotinamide derivatives are used in the development of small molecule inhibitors targeting enzymes like Nicotinamide N-methyltransferase (NNMT). These inhibitors are vital for treating metabolic and chronic diseases characterized by abnormal NNMT activity. The binding orientation and interaction of these molecules with the enzyme’s active site are critical for their inhibitory function (Neelakantan et al., 2017).
Biochemical Properties and Variations
Understanding the biochemical properties and individual variations of enzymes like NNMT, which interacts with nicotinamide derivatives, is essential. This knowledge helps in hypothesizing the relationship between enzyme activity variations and the metabolism of pyridine compounds, influencing the toxicity or therapeutic efficacy of such compounds (Rini, Szumlanski, Guerciolini, & Weinshilboum, 1990).
Properties
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-6-(oxan-4-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3S/c1-9-17-18-14(22-9)16-13(19)10-2-3-12(15-8-10)21-11-4-6-20-7-5-11/h2-3,8,11H,4-7H2,1H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBTSNUWDEHVIAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2=CN=C(C=C2)OC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.